Cas no 129749-38-8 (Benzoic acid,3,3',3''-methylidynetris[6-hydroxy-)

• Product Name: Benzoic acid,3,3',3''-methylidynetris[6-hydroxy-
• CAS No: 129749-38-8
• MF: C₂₂H₁₆O₉
• MW: 424.357047080994
• CID: 150356
• PubChem ID: 363942
• Update Time: 2025-04-19

Benzoic acid,3,3',3''-methylidynetris[6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 5-[bis(3-carboxy-4-hydroxyphenyl)methyl]-2-hydroxybenzoic acid
• Benzoic acid, 3,3',3''-methylidynetris(6-hydroxy-
• ATA fraction 8, ammonium salt
• 5-[bis(3-carboxy-4-hydroxy-phenyl)methyl]-2-hydroxy-benzoic acid
• NSC629472
• TriCOOHtriOHPhMe
• CHEMBL113694
• 129749-38-8
• SCHEMBL9755165
• QU4
• 3,3',3''-Tricarboxy-4,4',4''-trihydroxytriphenylmethane
• DTXSID60156234
• 3,3',3''-Methylidynetris(6-hydroxybenzoic acid)
• Benzoic acid, 3,3',3''-methylidynetris[6-hydroxy-
• Benzoic acid,3,3',3''-methylidynetris[6-hydroxy-

• Inchi： 1S/C22H16O9/c23-16-4-1-10(7-13(16)20(26)27)19(11-2-5-17(24)14(8-11)21(28)29)12-3-6-18(25)15(9-12)22(30)31/h1-9,19,23-25H,(H,26,27)(H,28,29)(H,30,31)
• InChI Key： WDHMZEQRWAWXPD-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)O)C(C1C=CC(=C(C(=O)O)C=1)O)C1C=CC(=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 424.07938
• Monoisotopic Mass: 424.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: 1.598
• Boiling Point: 718.1°C at 760 mmHg
• Flash Point: 402°C
• Refractive Index: 1.733
• PSA: 172.59